Cas no 497854-77-0 (BENZAMIDE, 4-FLUORO-N-METHOXY-N-METHYL-2-(TRIFLUOROMETHYL)-)

• Product Name: BENZAMIDE, 4-FLUORO-N-METHOXY-N-METHYL-2-(TRIFLUOROMETHYL)-
• CAS No: 497854-77-0
• MF: C₁₀H₉F₄NO₂
• MW: 251.177576780319
• CID: 3352114
• PubChem ID: 11218930
• Update Time: 2025-04-21

BENZAMIDE, 4-FLUORO-N-METHOXY-N-METHYL-2-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZAMIDE, 4-FLUORO-N-METHOXY-N-METHYL-2-(TRIFLUOROMETHYL)-
• 4-fluoro-N-methoxy-N-methyl-2-(trifluoromethyl)benzamide
• A1-42432
• 497854-77-0
• SCHEMBL5654548
• 4-fluoro-N-methoxy-N-methyl-2-trifluoromethylbenzamide

• Inchi： 1S/C10H9F4NO2/c1-15(17-2)9(16)7-4-3-6(11)5-8(7)10(12,13)14/h3-5H,1-2H3
• InChI Key： MBBBCLNGAPGUFZ-UHFFFAOYSA-N
• SMILES： C(N(OC)C)(=O)C1=CC=C(F)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 251.05694118Da
• Monoisotopic Mass: 251.05694118Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų